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Compound of Interest

3-(Methyl(pentyl)Jamino)propanoic
Compound Name:
acid hydrochloride

Cat. No. B194635

CAS Number: 625120-81-2

This technical guide provides an in-depth overview of 3-(Methyl(pentyl)amino)propanoic acid
hydrochloride, a key intermediate in pharmaceutical synthesis. The information is tailored for
researchers, scientists, and professionals in drug development, offering a consolidated
resource on its chemical properties, synthesis, and primary applications.

Chemical and Physical Properties

3-(Methyl(pentyl)amino)propanoic acid hydrochloride is a white to off-white crystalline
powder.[1] Its key properties are summarized in the table below for easy reference.
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Property Value Source

CAS Number 625120-81-2 [LI[21031[41[5]

Molecular Formula CoH20CINO2 [1][2]

Molecular Weight 209.71 g/mol [11[2]
3-

IUPAC Name [methyl(pentyl)amino]propanoi [1112]
¢ acid;hydrochloride

Melting Point 99-103°C [1]

Boiling Point 299.2 °C at 760 mmHg [3]

Flash Point 134.7 °C [3]

B Slightly soluble in Methanol

Solubility [3]
and Water
White to off-white crystalline

Appearance [1]
powder

Assay >99.0% [1]
YDWXRULMHQZBEX-

InChl Key [1]12]
UHFFFAOYSA-N
3-(N-Methyl-N-
pentylamino)propionic Acid
Hydrochloride, N-Methyl-N-

Synonyms pentyl-B-alanine [2][6]

Hydrochloride, Ibanic Acid
Hydrochloride, Ibandronate

Related Compound A

Synthesis and Experimental Protocols

The primary route for synthesizing 3-(Methyl(pentyl)amino)propanoic acid hydrochloride

involves a two-step process: a Michael addition followed by an Eschweiler-Clarke methylation

and subsequent hydrolysis.[1][2][7]
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Step 1: Michael Addition

This initial step involves the reaction of n-amylamine with an acrylate ester (such as ethyl
acrylate) to form a 3-(pentylamino)propanoate intermediate.[1][7]

e Reactants:

o n-Amylamine

o Acrylate ester (e.g., ethyl acrylate)
e Procedure:

o n-Amylamine and the acrylate ester are reacted, often without a solvent or in a suitable
solvent like ethanol.

o The reaction mixture is typically stirred at a controlled temperature, for instance, between
50-70°C, to facilitate the conjugate addition.[1]

o The progress of the reaction can be monitored using techniques like Thin Layer
Chromatography (TLC).

o Upon completion, the resulting 3-(pentylamino)propanoate intermediate is isolated.

Step 2: Eschweiler-Clarke Methylation and Hydrolysis

The intermediate from the Michael addition is then methylated and hydrolyzed to yield the final
product.[1][7]

e Reactants:

o

3-(Pentylamino)propanoate intermediate

o

Formaldehyde

Formic acid

[¢]

[e]

Hydrochloric acid (for hydrolysis and salt formation)
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e Procedure:

o

The 3-(pentylamino)propanoate intermediate is treated with formaldehyde and formic acid.
[1][7] This reaction is typically carried out at room temperature or under reflux.[1]

o TLC is used to confirm the completion of the methylation reaction.[1]

o Once the methylation is complete, the reaction mixture is concentrated under reduced
pressure.[7]

o 6M Hydrochloric acid is added, and the mixture is refluxed for 9-10 hours to hydrolyze the
ester to the carboxylic acid and form the hydrochloride salt.[1][7]

o The final product, 3-(Methyl(pentyl)amino)propanoic acid hydrochloride, is then
isolated, typically as a white solid.[7]

Below is a diagram illustrating the synthesis workflow.
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Synthesis Workflow of 3-(Methyl(pentyl)amino)propanoic acid hydrochloride

n-Amylamine Acrylate Ester

N4

Michael Addition

3-(Pentylamino)propanoate
Intermediate

Formaldehyde Formic Acid

Eschweiler-Clarke

Methylation Hydrochloric Acid

Hydrolysis & Salt Formation

3-(Methyl(pentyl)amino)propanoic
acid hydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for 3-(Methyl(pentyl)amino)propanoic acid hydrochloride.

Application in Pharmaceutical Synthesis
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3-(Methyl(pentyl)amino)propanoic acid hydrochloride is a crucial intermediate in the
synthesis of Ibandronate Sodium (CAS 138926-19-9).[1] Ibandronate is a nitrogen-containing
bisphosphonate used in the treatment of osteoporosis and other bone diseases.[2] The
structural backbone provided by 3-(Methyl(pentyl)amino)propanoic acid hydrochloride is a
key component in the construction of the final active pharmaceutical ingredient.[1]

Biological Activity and Mechanism of Action

As a synthetic intermediate, 3-(Methyl(pentyl)amino)propanoic acid hydrochloride is not
intended for direct therapeutic use, and its specific mechanism of action has not been a
primary focus of research.[1] Its biological relevance is understood in the context of its end
product, ibandronate. Ibandronate functions by binding to hydroxyapatite in bone and inhibiting
osteoclast activity, which in turn reduces bone resorption and helps to increase bone density.[1]
[2] Any discussion of signaling pathways would therefore pertain to the downstream effects of
iIbandronate on osteoclasts, rather than this intermediate compound itself.

Safety and Handling

This compound may cause skin irritation, serious eye damage, and may have specific target
organ toxicity.[1] It is intended for research use only and not for human or veterinary use.[1]
Users should consult the Safety Data Sheet (SDS) before handling.

The logical relationship for its primary use is depicted in the diagram below.
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Role as a Synthetic Intermediate
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Caption: Role as an intermediate in Ibandronate Sodium synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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